Cas no 66410-81-9 (8-(chlorosulphonyl)-3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylic acid)

• Product Name: 8-(chlorosulphonyl)-3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylic acid
• CAS No: 66410-81-9
• MF: C₁₀H₉ClO₆S
• MW: 292.692861318588
• CID: 963939
• PubChem ID: 6455321
• Update Time: 2025-04-19

8-(chlorosulphonyl)-3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(chlorosulphonyl)-3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylic acid
• 8-chlorosulfonyl-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylic acid
• 8-(chlorosulfonyl)-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylic acid
• 8-(Chlorosulphonyl)-3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylicacid
• NS00036034
• 8-(CHLOROSULFONYL)-3,4-DIHYDRO-2H-BENZO-1,5-DIOXEPIN-6-CARBOXYLIC ACID
• DTXSID70216636
• 66410-81-9
• SCHEMBL10368892
• EINECS 266-351-9
• UBAVZEZYCWPROE-UHFFFAOYSA-N

• Inchi： 1S/C10H9ClO6S/c11-18(14,15)6-4-7(10(12)13)9-8(5-6)16-2-1-3-17-9/h4-5H,1-3H2,(H,12,13)
• InChI Key： UBAVZEZYCWPROE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C2=C(C=1)OCCCO2)(=O)=O

Computed Properties

• Exact Mass: 291.98087
• Monoisotopic Mass: 291.980836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.579
• Boiling Point: 471.3°C at 760 mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.583
• PSA: 89.9